Cas no 171113-26-1 (Ethyl 5-(aminocarbonyl)-4-methyl-6-thioxo-1,6-dihydro-3-pyridinecarboxylate)

Ethyl 5-(aminocarbonyl)-4-methyl-6-thioxo-1,6-dihydro-3-pyridinecarboxylate is a pyridine derivative with notable applications in pharmaceutical and agrochemical research. Its structure features a thioxo group and an aminocarbonyl moiety, enabling versatile reactivity in heterocyclic synthesis. The compound serves as a key intermediate in the development of biologically active molecules, particularly those targeting enzyme inhibition or receptor modulation. Its ethyl ester group enhances solubility in organic solvents, facilitating further derivatization. The presence of both electron-withdrawing and electron-donating substituents contributes to its utility in constructing complex heterocyclic frameworks. This compound is particularly valued for its stability under standard laboratory conditions and compatibility with a range of synthetic transformations.

Ethyl 5-(aminocarbonyl)-4-methyl-6-thioxo-1,6-dihydro-3-pyridinecarboxylate structure

171113-26-1 structure

Product Name:Ethyl 5-(aminocarbonyl)-4-methyl-6-thioxo-1,6-dihydro-3-pyridinecarboxylate

CAS No:171113-26-1

MF:C₁₀H₁₂N₂O₃S

MW:240.278881072998

MDL:MFCD03425818

CID:3047258

PubChem ID:2764420

Update Time:2025-05-28

Ethyl 5-(aminocarbonyl)-4-methyl-6-thioxo-1,6-dihydro-3-pyridinecarboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 5-(aminocarbonyl)-4-methyl-6-thioxo-1,6-dihydro-3-pyridinecarboxylate
- Ethyl5-carbamoyl-4-methyl-6-thioxo-1,6-dihydropyridine-3-carboxylate
- ethyl 5-carbamoyl-4-methyl-6-sulfanylidene-1H-pyridine-3-carboxylate
- 8T-0270
- Ethyl 5-carbamoyl-4-methyl-6-thioxo-1,6-dihydropyridine-3-carboxylate
- AKOS005071431
- ethyl 5-carbamoyl-4-methyl-6-sulfanylidene-1,6-dihydropyridine-3-carboxylate
- MFCD03425818
- 171113-26-1
- ethyl 5-(aminocarbonyl)-4-methyl-6-thioxo-1,6- dihydro-3-pyridinecarboxylate
- MDL： MFCD03425818
- Inchi： 1S/C10H12N2O3S/c1-3-15-10(14)6-4-12-9(16)7(5(6)2)8(11)13/h4H,3H2,1-2H3,(H2,11,13)(H,12,16)
- InChI Key： AQNRGUBSLCYHLL-UHFFFAOYSA-N
- SMILES： S=C1C(C(N)=O)=C(C)C(C(=O)OCC)=CN1

Computed Properties

Exact Mass: 240.05686342g/mol
Monoisotopic Mass: 240.05686342g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 424
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 114Å²

Experimental Properties

Melting Point: 271-273°C

Ethyl 5-(aminocarbonyl)-4-methyl-6-thioxo-1,6-dihydro-3-pyridinecarboxylate Security Information

HazardClass：IRRITANT

Ethyl 5-(aminocarbonyl)-4-methyl-6-thioxo-1,6-dihydro-3-pyridinecarboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	045706-1g	Ethyl 5-(aminocarbonyl)-4-methyl-6-thioxo-1,6-dihydro-3-pyridinecarboxylate	171113-26-1	>95%	1g	4941CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	045706-500mg	Ethyl 5-(aminocarbonyl)-4-methyl-6-thioxo-1,6-dihydro-3-pyridinecarboxylate	171113-26-1	>95%	500mg	3966CNY	2021-05-07
Matrix Scientific	045706-1g	Ethyl 5-(aminocarbonyl)-4-methyl-6-thioxo-1,6-dihydro-3-pyridinecarboxylate, >95%	171113-26-1	>95%	1g	$304.00	2023-09-08
Matrix Scientific	045706-500mg	Ethyl 5-(aminocarbonyl)-4-methyl-6-thioxo-1,6-dihydro-3-pyridinecarboxylate, >95%	171113-26-1	>95%	500mg	$244.00	2023-09-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	045706-1g	Ethyl 5-(aminocarbonyl)-4-methyl-6-thioxo-1,6-dihydro-3-pyridinecarboxylate	171113-26-1	>95%	1g	4941.0CNY	2021-07-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	045706-500mg	Ethyl 5-(aminocarbonyl)-4-methyl-6-thioxo-1,6-dihydro-3-pyridinecarboxylate	171113-26-1	>95%	500mg	3966.0CNY	2021-07-05
TRC	E572918-10mg	Ethyl 5-(Aminocarbonyl)-4-methyl-6-thioxo-1,6-dihydro-3-pyridinecarboxylate	171113-26-1		10mg	$ 50.00	2022-06-05
TRC	E572918-50mg	Ethyl 5-(Aminocarbonyl)-4-methyl-6-thioxo-1,6-dihydro-3-pyridinecarboxylate	171113-26-1		50mg	$ 115.00	2022-06-05
TRC	E572918-100mg	Ethyl 5-(Aminocarbonyl)-4-methyl-6-thioxo-1,6-dihydro-3-pyridinecarboxylate	171113-26-1		100mg	$ 185.00	2022-06-05
abcr	AB157846-500 mg	Ethyl 5-(aminocarbonyl)-4-methyl-6-thioxo-1,6-dihydro-3-pyridinecarboxylate	171113-26-1		500MG	€192.90	2022-03-25